Cas no 28513-42-0 (4(3H)-Quinazolinone,3-(4-hydroxy-3,5-dimethylphenyl)-2-propyl-)

• Product name: 4(3H)-Quinazolinone,3-(4-hydroxy-3,5-dimethylphenyl)-2-propyl-
• CAS No: 28513-42-0
• MF: C₁₉H₂₀N₂O₂
• MW: 308.3743
• CID: 257421
• PubChem ID: 64086

4(3H)-Quinazolinone,3-(4-hydroxy-3,5-dimethylphenyl)-2-propyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone,3-(4-hydroxy-3,5-dimethylphenyl)-2-propyl-
• 3-(4-hydroxy-3,5-dimethylphenyl)-2-propylquinazolin-4-one
• DTXSID20182736
• 4(3H)-Quinazolinone, 3-(4-hydroxy-3,5-xylyl)-2-propyl-
• SRC-690
• 5-24-03-00322 (Beilstein Handbook Reference)
• 3-(4-hydroxy-3,5-dimethylphenyl)-2-propyl-3,4-dihydroquinazolin-4-one
• 3-(4-Hydroxy-3,5-xylyl)-2-propyl-4(3H)-quinazolinone
• 3-(4-Hydroxy-3,5-dimethylphenyl)-2-propylquinazolin-4(3H)-one
• 4(3H)-Quinazolinone, 3-(3,5-dimethyl-4-hydroxyphenyl)-2-propyl-
• 28513-42-0
• BRN 0687534

• Inchi： InChI=1S/C19H20N2O2/c1-4-7-17-20-16-9-6-5-8-15(16)19(23)21(17)14-10-12(2)18(22)13(3)11-14/h5-6,8-11,22H,4,7H2,1-3H3
• InChI Key： YXIWNSLZQISSPB-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC(N2C(=O)C3C(=CC=CC=3)N=C2CCC)=CC=1C

Computed Properties

• Exact Mass: 308.1526
• Monoisotopic Mass: 308.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.9A^2

Experimental Properties

• Density: 1.18
• Boiling Point: 518.8°C at 760 mmHg
• Flash Point: 267.6°C
• Refractive Index: 1.612
• PSA: 52.9